molecular formula C30H26N2O4S B15389650 1H-Pyrrole-1-acetic acid, 2-(4,5-bis(4-methoxyphenyl)-2-thiazolyl)-, phenylmethyl ester CAS No. 101001-51-8

1H-Pyrrole-1-acetic acid, 2-(4,5-bis(4-methoxyphenyl)-2-thiazolyl)-, phenylmethyl ester

Cat. No.: B15389650
CAS No.: 101001-51-8
M. Wt: 510.6 g/mol
InChI Key: ODFKSZVLPPXHBS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 1H-Pyrrole-1-acetic acid, 2-(4,5-bis(4-methoxyphenyl)-2-thiazolyl)-, phenylmethyl ester (benzyl ester) belongs to a class of heterocyclic molecules featuring a pyrrole-thiazole core substituted with 4-methoxyphenyl groups. Its structure includes a benzyl ester functional group (-OCH₂C₆H₅) attached to the acetic acid moiety.

Properties

CAS No.

101001-51-8

Molecular Formula

C30H26N2O4S

Molecular Weight

510.6 g/mol

IUPAC Name

benzyl 2-[2-[4,5-bis(4-methoxyphenyl)-1,3-thiazol-2-yl]pyrrol-1-yl]acetate

InChI

InChI=1S/C30H26N2O4S/c1-34-24-14-10-22(11-15-24)28-29(23-12-16-25(35-2)17-13-23)37-30(31-28)26-9-6-18-32(26)19-27(33)36-20-21-7-4-3-5-8-21/h3-18H,19-20H2,1-2H3

InChI Key

ODFKSZVLPPXHBS-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)C2=C(SC(=N2)C3=CC=CN3CC(=O)OCC4=CC=CC=C4)C5=CC=C(C=C5)OC

Origin of Product

United States

Comparison with Similar Compounds

Structural and Molecular Characteristics

The core structure shared across analogs consists of:

  • Pyrrole ring : Linked to a thiazole moiety.
  • Thiazole substituents : 4,5-bis(4-methoxyphenyl) groups.
  • Acetic acid ester : Variable alkyl/aryl groups at the ester position.
Compound Name (Ester Group) CAS Number Molecular Formula Molecular Weight (g/mol) Key Structural Features
Ethyl ester 101001-34-7 C₂₅H₂₄N₂O₄S 448.54 Ethyl group (-OCH₂CH₃) enhances lipophilicity .
Butyl ester 101001-37-0 C₂₇H₂₈N₂O₄S 476.60 Longer alkyl chain increases hydrophobicity (XLogP3: 5.9) .
Isopropyl ester 101001-36-9 C₂₆H₂₆N₂O₄S 474.56 Branched alkyl group may alter metabolic stability .
Octyl ester 101001-48-3 C₃₁H₃₆N₂O₄S 532.69 Extended alkyl chain optimizes membrane permeability .
Benzyl ester (Target Compound) Not provided Inferred C₃₀H₂₆N₂O₄S ~510.60 Aromatic benzyl group may influence receptor binding .

Pharmacological and Toxicological Data

  • Butyl ester (CAS 101001-37-0): LD₅₀ (oral, mice): >3,000 mg/kg, indicating low acute toxicity . Applications: Potential use in drug pipelines due to robust synthesis and stability .
  • Ethyl ester (CAS 101001-34-7): Synonyms: Pamicogrel, KB-3022. Therapeutic niche: Investigated for antiplatelet or anti-inflammatory activity .
  • Desethyl KBT-3022 (free acid) :
    • Molecular formula : C₂₃H₂₀N₂O₄S.
    • Solubility : DMSO-soluble, suggesting utility in preclinical formulations .

Structure-Activity Relationship (SAR) Trends

  • Lipophilicity : Longer alkyl chains (e.g., octyl vs. ethyl) correlate with increased XLogP3 values, impacting bioavailability and tissue penetration .
  • Steric effects : Branched esters (e.g., isopropyl) may confer resistance to enzymatic hydrolysis compared to linear analogs .
  • Aromatic substituents : The benzyl group in the target compound could enhance π-π interactions in biological targets, though this requires experimental validation .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.